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Compound of Interest

Compound Name:

(2-Chloro-5-

(trifluoromethyl)pyridin-3-

yl)methanol

Cat. No.: B1426110 Get Quote

An In-depth Guide to the Synthetic Utility of (2-Chloro-5-(trifluoromethyl)pyridin-3-
yl)methanol

Introduction: A Versatile Heterocyclic Building Block
(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol is a key heterocyclic intermediate of

significant interest to researchers in medicinal chemistry and agrochemical synthesis. Its

structure is densely functionalized, featuring three distinct points for chemical modification: a

nucleophilic primary alcohol, an electrophilic carbon at the C2 position bearing a chlorine atom,

and a pyridine ring activated by a strongly electron-withdrawing trifluoromethyl group. This

unique combination of functional groups allows for a diverse range of chemical transformations,

making it an invaluable scaffold for building complex molecular architectures.

The trifluoromethylpyridine moiety is a prevalent structural motif in numerous active

pharmaceutical ingredients and crop-protection products, valued for its ability to enhance

metabolic stability, binding affinity, and cell permeability.[1][2] This guide provides a detailed

exploration of the reactivity of (2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol, offering

field-proven insights and step-by-step protocols for its most critical chemical transformations.
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A clear understanding of the compound's physical properties is essential for safe handling and

effective experimental design.

Property Value Source

Molecular Formula C₇H₅ClF₃NO

Molecular Weight 211.57 g/mol

CAS Number 943551-28-8 [3]

Appearance Solid [3]

Melting Point 32-34 °C

Storage Temperature 4°C [3]

Safety Information: This compound is classified as acutely toxic if swallowed.[3] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Core Reactivity and Synthetic Pathways
The synthetic versatility of (2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol stems from

the orthogonal reactivity of its functional groups. The primary alcohol at C3 and the chloro-

substituent at C2 can be addressed selectively under different reaction conditions, enabling a

modular approach to library synthesis.
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Reactions at C3-Methanol Reactions at C2-Chloride

(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol

Corresponding Aldehyde

 Oxidation (DMP, PCC)

Ester Derivative

 Esterification (Acyl-Cl)

SNAr Product
(e.g., Amino, Thioether)

 SNAr (Nu:-, Heat)

Suzuki Product
(Aryl/Heteroaryl)

 Suzuki Coupling
(R-B(OH)₂, Pd Cat.)

Buchwald-Hartwig Product
(N-Aryl)

 Buchwald-Hartwig Amination
(R₂NH, Pd Cat.)

Sonogashira Product
(Alkynyl)

 Sonogashira Coupling
(Alkyne, Pd/Cu Cat.)

(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol Suzuki Product
(Alcohol)

 1. Suzuki Coupling
(Protocol 2) Final Product

(Aldehyde)

 2. Oxidation
(Protocol 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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